Cas no 32895-14-0 (6-(propan-2-yl)-1,3-benzothiazol-2-amine)

• Product Name: 6-(propan-2-yl)-1,3-benzothiazol-2-amine
• CAS No: 32895-14-0
• MF: C₁₀H₁₂N₂S
• MW: 192.280680656433
• MDL: MFCD00183946
• CID: 293916
• PubChem ID: 600983
• Update Time: 2025-07-21

6-(propan-2-yl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine,6-(1-methylethyl)-
• 6-ISOPROPYL-1,3-BENZOTHIAZOL-2-AMINE
• 6-Isopropyl-benzothiazol-2-ylamine
• 6-propan-2-yl-1,3-benzothiazol-2-amine
• 6-Isopropylbenzo[d]thiazol-2-amine
• Benzothiazole,2-amino-6-isopropyl- (8CI)
• 6-(propan-2-yl)-1,3-benzothiazol-2-amine
• HMS2709L12
• 6-Isopropyl-1,3-benzothiazol-2-ylamine #
• Q27210433
• EN300-235761
• MFCD00183946
• CS-0207074
• 6-isopropyl-1,3-benzothiazol-2-amine, AldrichCPR
• F83016
• 5X-0810
• CHEBI:121841
• CHEMBL97407
• BB 0246291
• A913240
• AKOS000111730
• MLS000678670
• SCHEMBL1309315
• DTXSID40344995
• 32895-14-0
• Oprea1_208493
• 6-Isopropyl-1,3-benzothiazol-2-ylamine
• F1911-0012
• SMR000323911
• STK891478
• 2-Benzothiazolamine,6-(1-methylethyl)-(9CI)
• BBL020285

• MDL： MFCD00183946
• Inchi： 1S/C10H12N2S/c1-6(2)7-3-4-8-9(5-7)13-10(11)12-8/h3-6H,1-2H3,(H2,11,12)
• InChI Key： JKQDAIVDZXQKCT-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=CC=C(C=C12)C(C)C

Computed Properties

• Exact Mass: 192.07211956g/mol
• Monoisotopic Mass: 192.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.2Ų

Additional information on 6-(propan-2-yl)-1,3-benzothiazol-2-amine

Comprehensive Overview of 6-(propan-2-yl)-1,3-benzothiazol-2-amine (CAS No. 32895-14-0)

The compound 6-(propan-2-yl)-1,3-benzothiazol-2-amine, identified by its CAS No. 32895-14-0, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This benzothiazole derivative is characterized by its unique structural features, including a propan-2-yl substituent at the 6-position and an amine group at the 2-position of the benzothiazole ring. These functional groups contribute to its diverse reactivity and potential applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 6-(propan-2-yl)-1,3-benzothiazol-2-amine has surged due to their role as building blocks in the synthesis of bioactive molecules. Researchers are particularly interested in its potential as a pharmacophore for designing novel antimicrobial agents and anti-inflammatory drugs. The compound's CAS No. 32895-14-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the trending topics in organic chemistry is the exploration of sustainable synthesis methods for benzothiazole derivatives. 6-(propan-2-yl)-1,3-benzothiazol-2-amine is no exception, with scientists investigating greener catalysts and solvent-free reactions to optimize its production. This aligns with the broader industry shift toward green chemistry and eco-friendly manufacturing processes.

The compound's molecular structure also makes it a candidate for fluorescence-based applications. Recent studies highlight its potential in developing optical sensors and bioimaging probes, leveraging the benzothiazole core's photophysical properties. This has sparked interest among material scientists and biotechnologists, further expanding its utility beyond traditional chemical domains.

From a commercial perspective, 6-(propan-2-yl)-1,3-benzothiazol-2-amine is often listed under fine chemicals catalogs, with suppliers emphasizing its high purity (>98%) for research use. Its CAS No. 32895-14-0 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability in global supply chains.

In summary, 6-(propan-2-yl)-1,3-benzothiazol-2-amine (CAS No. 32895-14-0) represents a versatile heterocyclic compound with multifaceted applications. Its integration into drug discovery pipelines, material science innovations, and sustainable chemistry initiatives underscores its enduring scientific and industrial value.